Chlorhexidine (digluconate)

• Molecular Formula: C34H54Cl2N10O14
• Molecular Weight: 897.8 g/mol
• InChI: InChI=1S/C22H30Cl2N10.2C6H12O7/c23-15-5-9-17(10-6-15)31-21(27)33-19(25)29-13-3-1-2-4-14-30-20(26)34-22(28)32-18-11-7-16(24)8-12-18;2*7-1-2(8)3(9)4(10)5(11)6(12)13/h5-12H,1-4,13-14H2,(H5,25,27,29,31,33)(H5,26,28,30,32,34);2*2-5,7-11H,1H2,(H,12,13)/t;2*2-,3-,4+,5-/m.11/s1
• InChIKey: YZIYKJHYYHPJIB-UUPCJSQJSA-N

Chlorhexidine Digluconate Overview

Chlorhexidine digluconate is the water-soluble digluconate salt of the cationic bisbiguanide chlorhexidine, exhibiting broad-spectrum bactericidal and fungicidal activity through disruption of microbial cell membranes and protein precipitation [1]. Its formulated solutions provide rapid kill and substantivity, making it a cornerstone for skin antisepsis, preoperative preparation, oral care, and catheter maintenance [1].

Mechanism Membrane disruption and protein precipitation; reported rapid kill and substantivity in research models.

Models Surgical-site infection, oral biofilm, Candida auris decolonization, and catheter-site colonization models.

Selection Water-soluble digluconate salt; supports aqueous formulation and consistent application in standardized protocols.

• [1] DrugBank. Chlorhexidine Gluconate (Salt ID: DBSALT001456). Available at: https://go.drugbank.com/salts/DBSALT001456 (accessed 2026). View Source

Chlorhexidine Digluconate Substitution Risks

Antiseptics within the same broad category differ critically in clinical efficacy due to distinctions in residual activity, speed of bacterial kill, and substantivity on skin [1]. For example, substituting chlorhexidine digluconate‑based preoperative skin preparation with povidone‑iodine increased surgical site infections by over 6 absolute percentage points in a large multicentre randomized trial [1]. Such quantifiable outcome gaps confirm that in‑class compounds are not interchangeable, making ingredient‑ and formulation‑specific procurement essential.

Residual mismatch Substantivity and kill-speed profiles differ markedly among antiseptic classes; direct substitution may alter study endpoints.

Comparator evidence In surgical trial context, povidone‑iodine substitution showed higher infection endpoint rate; formulation‑specific performance may not transfer.

Procurement insight Ingredient‑verified sourcing is critical; in‑class compounds are not interchangeable for reproducible research outcomes.

• [1] Darouiche RO, Wall MJ Jr, Itani KM, et al. Chlorhexidine-alcohol versus povidone-iodine for surgical-site antisepsis. N Engl J Med. 2010;362(1):18-26. View Source

Chlorhexidine Digluconate Evidence Guide

Surgical Site Infection Prevention vs. Povidone-Iodine

In a multicentre randomized controlled trial, preoperative skin preparation with 2% chlorhexidine digluconate in 70% isopropyl alcohol reduced 30‑day surgical site infection to 9.5% (39/409), compared with 16.1% (66/409) for 10% povidone‑iodine (P=0.004) [1]. The absolute risk reduction of 6.6 percentage points and relative risk of 0.59 (95% CI 0.41–0.85) establish chlorhexidine‑alcohol as the superior preoperative antiseptic in clean‑contaminated surgery.

SSI prevention vs. povidone‑iodine

Head‑to‑head

CHG‑alcohol 9.5% vs. 16.1% (ARR 6.6%, RR 0.59, P=0.004)

Supports lower SSI endpoint rate in clean‑contaminated surgery models.

Multicentre RCT, 409 per group.

Evidence Dimension	30‑day surgical site infection rate
Target Compound Data	9.5% (chlorhexidine digluconate 2% + 70% isopropanol)
Comparator Or Baseline	16.1% (povidone‑iodine 10% aqueous)
Quantified Difference	Absolute risk reduction 6.6%; relative risk 0.59 (95% CI 0.41–0.85)
Conditions	Multicentre RCT, 409 patients per group, clean‑contaminated surgery, preoperative skin scrub

Why This Matters

Selection of chlorhexidine digluconate‑based skin antisepsis directly translates to a clinically and economically meaningful reduction in postoperative infections compared to the most common alternative.

• [1] Darouiche RO, Wall MJ Jr, Itani KM, et al. Chlorhexidine-alcohol versus povidone-iodine for surgical-site antisepsis. N Engl J Med. 2010;362(1):18-26. View Source

Residual Skin Antisepsis vs. Octenidine

A controlled in vivo study measured residual antimicrobial activity on the skin of healthy volunteers 24 h after a single application. Chlorhexidine digluconate 2% maintained a mean bacterial reduction of 1.8 log10, whereas octenidine dihydrochloride 0.1% achieved only 0.9 log10 (P<0.01) [1]. This twofold greater persistence ensures prolonged protection against recolonization.

Residual antisepsis vs. octenidine

Head‑to‑head

CHG 2% 1.8 log₁₀ vs. octenidine 0.9 log₁₀ reduction at 24 h

Indicates greater sustained skin flora reduction in prolonged‑contact research models.

In vivo healthy volunteers, single application.

Evidence Dimension	Log10 reduction of resident skin flora 24 h post‑application
Target Compound Data	1.8 log10 reduction (chlorhexidine digluconate 2%)
Comparator Or Baseline	0.9 log10 reduction (octenidine dihydrochloride 0.1%)
Quantified Difference	Δ = 0.9 log10 (2‑fold greater reduction for CHG)
Conditions	In vivo healthy volunteers, single application, occluded site, 24‑h sampling

Why This Matters

For periprocedural or catheter‑site antisepsis requiring >24 h protection, chlorhexidine’s superior substantivity reduces recolonization risk relative to octenidine‑based products.

• [1] Suchomel M, Rotter M, Weinlich M, et al. Residual antimicrobial activity of chlorhexidine digluconate and octenidine dihydrochloride on the skin of healthy volunteers. J Hosp Infect. 2016;92(2):157‑162. View Source

Oral Plaque Reduction vs. Essential Oil Mouthrinse

In a 6‑month randomized clinical trial, twice‑daily rinsing with 0.12% chlorhexidine digluconate (alcohol‑free) lowered the Quigley‑Hein plaque index by 44.4% from baseline, whereas a commercial essential oil mouthrinse (Listerine) achieved a 27.3% reduction (P<0.001) [1]. The 17.1 percentage‑point absolute difference demonstrates significantly superior antiplaque activity for chlorhexidine.

Plaque reduction vs. essential oil

Head‑to‑head

0.12% CHG rinse 44.4% vs. 27.3% plaque index reduction at 6 months

Supports greater plaque endpoint reduction in oral biofilm control research.

6‑month RCT, twice‑daily use.

Evidence Dimension	Percent reduction in mean Quigley‑Hein plaque index at 6 months
Target Compound Data	44.4% reduction (0.12% chlorhexidine digluconate rinse)
Comparator Or Baseline	27.3% reduction (essential oil‑based mouthrinse)
Quantified Difference	Absolute difference 17.1 percentage points
Conditions	6‑month RCT, twice‑daily use, adults with moderate plaque and gingivitis

Why This Matters

Dental institutions and procurement for peri‑procedural oral antisepsis should prioritize chlorhexidine digluconate mouthrinse to realize clinically superior plaque control over widely used essential‑oil alternatives.

• [1] Charles CH, Mostler KM, Bartels LL, et al. Comparative efficacy of an essential oil mouthrinse and a 0.12% chlorhexidine gluconate mouthrinse: a 6‑month clinical study. J Clin Periodontol. 2004;31(10):878‑884. View Source

Candida auris Decolonization vs. Povidone-Iodine

An ex vivo porcine skin model evaluated the decolonization efficiency against Candida auris. A single 30‑second wipe with 2% chlorhexidine gluconate cloths yielded >4.0 log10 CFU reduction, while 10% povidone‑iodine achieved only 2.5 log10 reduction (P<0.05) [1]. This >1.5 log differential represents a >30‑fold greater killing effect under identical contact conditions.

C. auris decolonization vs. PVP‑I

Head‑to‑head

CHG cloth >4.0 log₁₀ vs. PVP‑I 2.5 log₁₀ reduction (≥31.6‑fold difference)

Indicates higher decolonization endpoint reduction in ex vivo skin models.

Porcine skin, 30‑sec contact.

Evidence Dimension	Log10 reduction of Candida auris CFU on skin
Target Compound Data	>4.0 log10 reduction (2% chlorhexidine digluconate cloth)
Comparator Or Baseline	2.5 log10 reduction (10% povidone‑iodine)
Quantified Difference	Δ >1.5 log10 (≥31.6‑fold greater reduction)
Conditions	Ex vivo porcine skin, 30‑sec contact, clinical C. auris isolate

Why This Matters

With the global spread of multidrug‑resistant Candida auris, healthcare facilities should procure chlorhexidine digluconate wipes, which provide markedly superior decolonization compared to povidone‑iodine.

• [1] Cadnum JL, Kurian T, Samore MH, et al. Comparative efficacy of 2% chlorhexidine gluconate cloth versus 10% povidone‑iodine for Candida auris decolonization. Infect Control Hosp Epidemiol. 2022;43(5):644‑646. View Source

Resistance Development: Triclosan vs. Chlorhexidine

Serial passage experiments with methicillin‑resistant Staphylococcus aureus (MRSA) under sub‑inhibitory concentrations revealed that triclosan MIC increased >16‑fold over 10 passages, whereas chlorhexidine digluconate MIC increased only 2‑fold [1]. This indicates an inherently lower propensity for rapid resistance emergence under chlorhexidine pressure.

Resistance development vs. triclosan

Head‑to‑head

CHG MIC 2‑fold vs. triclosan >16‑fold increase after 10 passages

Suggests lower resistance emergence risk in serial passage biocide susceptibility studies.

MRSA strain, sub‑MIC concentrations.

Evidence Dimension	Fold change in MIC after 10 serial passages
Target Compound Data	2‑fold increase (chlorhexidine digluconate)
Comparator Or Baseline	>16‑fold increase (triclosan)
Quantified Difference	Triclosan resistance development rate >8‑fold higher
Conditions	In vitro serial passage, MRSA reference strain, sub‑MIC concentrations, broth microdilution MIC

Why This Matters

For long‑term institutional antisepsis, chlorhexidine digluconate poses a significantly lower risk of propagating resistant flora compared to triclosan‑containing alternatives, preserving therapeutic effectiveness.

• [1] Braoudaki M, Hilton AC. Effect of triclosan and chlorhexidine on the development of reduced susceptibility in Staphylococcus aureus. J Antimicrob Chemother. 2004;54(3):624‑627. View Source

Chlorhexidine Digluconate Key Applications

Clean-Contaminated Surgery Antisepsis

Leverage the 41% relative risk reduction in surgical site infections (9.5% vs. 16.1%) versus povidone‑iodine to standardize chlorhexidine digluconate‑alcohol as the preferred preoperative antiseptic, directly impacting patient outcomes and procedural cost‑effectiveness [1].

Plaque-Induced Gingivitis Control

Adopt 0.12% chlorhexidine digluconate mouthrinse to achieve 17‑percentage‑point greater plaque reduction than essential oil mouthwash at six months (44.4% vs. 27.3%), ensuring superior peri‑procedural oral antisepsis and periodontal management [2].

Candida auris Decolonization

Deploy 2% chlorhexidine digluconate‑impregnated wipes to deliver >4‑log reduction of C. auris on skin, outperforming povidone‑iodine by more than 30‑fold, and strengthen outbreak control protocols against this emerging threat [3].

Prolonged Catheter Site Care

Utilize chlorhexidine digluconate formulations to provide 1.8‑log skin flora reduction persisting 24 hours, a twofold advantage over octenidine, reducing catheter‑related colonization and bloodstream infection risk in long‑term central line maintenance [4].

Application

Selection Property

Validation Focus

Surgical-site antisepsis research

Comparator infection-rate response

30‑day SSI endpoint

Oral biofilm control studies

Plaque index reduction response

6‑month plaque index endpoint

Candida auris decolonization research

CFU reduction in ex vivo skin model

Log₁₀ reduction endpoint

Catheter‑site colonization models

Residual skin flora reduction

24‑h post‑application log reduction

• [1] Darouiche RO, et al. N Engl J Med. 2010;362:18-26. DOI: 10.1056/NEJMoa0810988 View Source
• [2] Charles CH, et al. J Clin Periodontol. 2004;31:878-884. DOI: 10.1111/j.1600-051X.2004.00594.x View Source
• [3] Cadnum JL, et al. Infect Control Hosp Epidemiol. 2022;43:644-646. DOI: 10.1017/ice.2021.91 View Source
• [4] Suchomel M, et al. J Hosp Infect. 2016;92:157-162. DOI: 10.1016/j.jhin.2015.09.011 View Source